Nickel;thorium

• CAS No.: 12503-45-6
• Molecular Formula: NiTh
• Molecular Weight: 290.731 g/mol
• IUPAC Name: nickel;thorium
• InChI: InChI=1S/Ni.Th
• InChI Key: FOZBCGCTUFWWDQ-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Th]

Description

Nickel (Ni) is a transition metal renowned for its corrosion resistance, ductility, and catalytic properties. It forms alloys with enhanced mechanical and thermal stability, such as superalloys used in jet engines and nuclear reactors . Thorium (Th), a radioactive actinide, exhibits high melting points (1,750°C) and forms stable oxides (e.g., ThO₂) and intermetallic compounds. Its low electronegativity and large atomic radius enable unique bonding in complexes with transition metals like nickel .

Comparison with Similar Compounds

Nickel-Thorium Alloys and Composites

Nickel alloys incorporating thorium oxide (ThO₂) demonstrate superior oxidation resistance compared to pure nickel. For instance, a Ni-2 wt.% ThO₂ composite exhibits 3–5× higher oxidation resistance due to ThO₂ particles acting as diffusion barriers against oxygen ingress . In contrast, Ni-Al₂O₃ composites (35 vol.% Al₂O₃) prioritize mechanical strength, achieving an ultimate bending strength of 613 MPa via enhanced Ni/Al₂O₃ adhesion and crack containment .

Table 1: Mechanical and Oxidation Properties of Nickel-Based Composites

Material	Oxide Component	Oxidation Resistance (vs. Pure Ni)	Bending Strength (MPa)	Reference
Ni-ThO₂	2 wt.% ThO₂	3–5× higher	Not reported
Ni-Al₂O₃	35 vol.% Al₂O₃	Comparable	613

Thorium’s low solubility in nickel (<4 at.%) limits solid-solution strengthening but promotes intermetallic phases like Th₇Ni₃, ThNi, and ThNi₅, which are thermally stable up to 1,200°C . These phases contrast with Ni-Al alloys, where aluminum exhibits higher solubility, enabling precipitation hardening.

Boride Compounds: Th₂NiB₁₀ vs. Th₂FeB₁₀ and Th₂CoB₁₀

In Th₂TB₁₀ (T = Fe, Co, Ni) borides, nickel’s electron configuration influences bonding. The Th-Ni distance is longer than Th-Fe due to nickel’s additional electrons occupying non-bonding or antibonding orbitals, reducing bond strength . However, Th-B distances remain consistent (~294–296 pm), shorter than in ThB₆ (300.4 pm), due to lower boron coordination (20 vs. 24 in ThB₆) .

Table 2: Structural Parameters in Thorium Transition Metal Borides

Compound	Avg. Th-B Distance (pm)	Th-T Distance (pm)	Reference
Th₂FeB₁₀	295.9	213.4 (Fe)
Th₂NiB₁₀	294.6	>213.4 (Ni)

Phosphide Oxides: Th₂Ni₃₋ₓP₃O

In Th₂Ni₃₋ₓP₃O, nickel atoms exhibit tetrahedral coordination by phosphorus and square-planar coordination by four Ni and Th atoms. The Th-O bond distance (239.1 pm) aligns with Th-O distances in ThCuPO (238.7–240.2 pm), reflecting structural similarities across thorium pnictide oxides . Notably, Ni sites in Th₂Ni₃₋ₓP₃O show partial occupancy (58–93%), suggesting intrinsic vacancies rather than phosphorus substitution, a defect phenomenon also observed in UNi₁.₅₉As₂ .

Q & A

Basic Research Questions

Q. What are the standard analytical techniques for quantifying thorium and nickel in mixed matrices, and how can their accuracy be validated?

• Methodological Answer : Gravimetry and EDTA titration are primary methods for thorium quantification, particularly in accountability checks under nuclear safeguards. For nickel, atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS) are preferred. Validation requires developing a thorium primary standard and cross-referencing with certified reference materials (CRMs). Thermal decomposition studies (e.g., thermogravimetric analysis) can assess compound purity .

Q. How should researchers conduct a literature review to identify gaps in nickel-thorium interaction studies?

• Methodological Answer : Use systematic frameworks like PICO (Population, Intervention, Comparison, Outcome) to structure queries. Begin with broad searches on platforms like PubMed or SciFinder using keywords such as "nickel-thorium alloy synthesis" or "thorium-nickel toxicity." Refine results by filtering for studies published in the last decade. Track literature with reference managers (e.g., Zotero) and prioritize primary sources over reviews. Critically evaluate methodologies to identify inconsistencies, such as variations in experimental conditions (e.g., pH, temperature) .

Q. What experimental protocols ensure reproducibility in synthesizing nickel-thorium compounds?

• Methodological Answer : Document synthesis parameters rigorously, including precursor concentrations, reaction temperatures, and stirring durations. For thorium-containing compounds, account for radiological decay by incorporating half-life calculations into experimental timelines. Use X-ray diffraction (XRD) and energy-dispersive X-ray spectroscopy (EDS) to verify crystallinity and elemental composition. Publish detailed protocols in supplementary materials to enable replication .

Advanced Research Questions

Q. How can researchers resolve contradictions in toxicological data for thorium and nickel exposure?

• Methodological Answer : Perform meta-analyses to reconcile conflicting datasets, focusing on variables such as exposure duration, speciation (e.g., ThO₂ vs. Th(NO₃)₄), and biological models (in vitro vs. in vivo). Cross-validate findings using computational toxicology tools like QSAR (Quantitative Structure-Activity Relationship) models. Address confounding factors (e.g., co-exposure to other metals) by designing controlled in situ experiments .

Q. What advanced methods optimize the thermal stability of nickel-thorium alloys for high-temperature applications?

• Methodological Answer : Employ thermogravimetric-differential scanning calorimetry (TG-DSC) to map decomposition pathways. Optimize alloy ratios (e.g., Ni:Th molar ratios) through combinatorial chemistry approaches. For radioactive thorium compounds, adapt analytical methods (e.g., gamma spectroscopy) for hot-cell environments to minimize radiation exposure. Compare results with computational simulations (e.g., density functional theory) to predict phase transitions .

Q. How can interdisciplinary approaches address the challenges of thorium-based nuclear fuel cycles involving nickel components?

• Methodological Answer : Integrate materials science (corrosion resistance of nickel alloys in molten salts) and radiochemistry (thorium fuel reprocessing). Use neutron activation analysis (NAA) to study neutron absorption cross-sections in nickel-thorium composites. Collaborate with engineering teams to prototype reactor components, incorporating safety protocols for handling alpha-emitting thorium .

Methodological Considerations

• Data Contradiction Analysis : Apply Bayesian statistics to weigh evidence quality, prioritizing studies with robust controls (e.g., ATSDR/NTP reports) .
• Experimental Design : Use factorial designs to test multiple variables (e.g., pH, ligand type) in nickel-thorium complexation studies. Pre-register hypotheses on platforms like Open Science Framework to reduce bias .